molecular formula C21H25N3O2 B2803769 N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide CAS No. 838875-83-5

N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide

Cat. No. B2803769
CAS RN: 838875-83-5
M. Wt: 351.45
InChI Key: FBFMNYOCYNXADR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide, also known as MBPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MBPA is a benzimidazole derivative that has been synthesized through a multi-step process, and its unique structure has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis Methodologies

Researchers have explored various synthesis methods for compounds related to N-(2-{1-[3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}ethyl)acetamide. For example, Li Ying-jun described the synthesis of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety, highlighting the use of NMR techniques for structural determination Li Ying-jun. Similarly, a study by Chkirate et al. involved the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes, emphasizing the role of hydrogen bonding in self-assembly processes Chkirate et al..

Antimicrobial and Antitumor Activities

Several studies have reported on the antimicrobial and antitumor properties of benzimidazole derivatives. Chaudhari et al. synthesized N-substituted phenyl acetamide benzimidazole-based derivatives, demonstrating potent antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA) Chaudhari et al.. Yurttaş et al. highlighted the antitumor activity of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, showcasing considerable anticancer activity against some cancer cell lines Yurttaş et al..

Antioxidant Activities

Research by Chkirate et al. also touched on the antioxidant activity of the synthesized pyrazole-acetamide derivatives, revealing significant antioxidant potential, which may suggest applications in mitigating oxidative stress-related conditions Chkirate et al..

Physicochemical Properties and Other Applications

Ansari and Lal synthesized derivatives of benzimidazole, focusing on their antimicrobial activities and physicochemical properties, which may indicate their potential for various biomedical applications Ansari & Lal. Furthermore, the preparation and evaluation of benzimidazole derivatives as antioxidants for local base oil by Basta et al. extend the application of such compounds to the field of industrial chemistry, particularly in improving the oxidative stability of oils Basta et al..

properties

IUPAC Name

N-[2-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25N3O2/c1-16-8-3-6-11-20(16)26-15-7-14-24-19-10-5-4-9-18(19)23-21(24)12-13-22-17(2)25/h3-6,8-11H,7,12-15H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FBFMNYOCYNXADR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2CCNC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]ethyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.